1-Phenyl-5-(vinylsulfonyl)-1H-tetrazole

• IUPAC Name: 5-ethenylsulfonyl-1-phenyltetrazole
• InChI: InChI=1S/C9H8N4O2S/c1-2-16(14,15)9-10-11-12-13(9)8-6-4-3-5-7-8/h2-7H,1H2
• InChI Key: YCCMVHBLLAYMDG-UHFFFAOYSA-N
• Canonical SMILES: C=CS(=O)(=O)C1=NN=NN1C2=CC=CC=C2
• Molecular Formula: C9H8N4O2S
• Molecular Weight: 236.25 g/mol

Description

1-Phenyl-5-(vinylsulfonyl)-1H-tetrazole is a useful research compound. Its molecular formula is C9H8N4O2S and its molecular weight is 236.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Molecular Docking and Structure Determination : 1-Phenyl-5-(vinylsulfonyl)-1H-tetrazole derivatives have been analyzed for their molecular structure using X-ray crystallography. These studies provide insights into the planarity of the tetrazole ring and the orientation of aryl rings, which is crucial for understanding their interactions in biological systems and potential as drug candidates (Al-Hourani et al., 2015).

• Application in Green Chemistry : Tetrazole derivatives have been utilized in green chemistry for the synthesis of antibacterially active compounds. For example, Fe3O4@SiO2 nanoparticles supported with ionic liquid based on 5-phenyl-1H-tetrazole have shown high efficiency in synthesizing antibacterial agents (Nasrollahzadeh et al., 2018).

• Synthesis and Bioassay Studies : Novel 1,5-disubstituted tetrazoles have been synthesized, and their activity as cyclooxygenase-2 inhibitors has been screened, demonstrating the potential of tetrazole derivatives in pharmaceutical applications (Al-Hourani et al., 2016).

• Antifungal Activities : Tetrazole derivatives have been synthesized and evaluated for their antifungal properties, showing significant sensitivity to various fungal species. This suggests their potential as novel antifungal agents (Łukowska-Chojnacka et al., 2016).

• Application in Material Science : Research has shown the potential of 1-Phenyl-1H-tetrazole derivatives as corrosion inhibitors, particularly in acid solutions. This application is significant in the field of materials science and engineering (Khaled et al., 2009).

• Synthesis of Nitrogen-Rich Macromolecular Compounds : Studies indicate the potential of highly purified 5-vinyl-1H-tetrazole in the synthesis of nitrogen-rich macromolecular compounds and as a reagent for the complete synthesis of biological compounds (Krygina et al., 2023).

• Catalysis : 1-Phenyl-1H-tetrazole-5-thiol has been used as a catalyst for dimerization reactions, showcasing its utility in chemical synthesis processes (Yahong et al., 2012).